Cas no 1880659-24-4 (5-chloro-2-(prop-2-yn-1-yloxy)aminobenzoic acid)

5-chloro-2-(prop-2-yn-1-yloxy)aminobenzoic acid structure
1880659-24-4 structure
Product Name:5-chloro-2-(prop-2-yn-1-yloxy)aminobenzoic acid
CAS No:1880659-24-4
MF:C10H8ClNO3
MW:225.628421783447
CID:5763960
PubChem ID:130649470
Update Time:2023-12-26

5-chloro-2-(prop-2-yn-1-yloxy)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-[(prop-2-yn-1-yloxy)amino]benzoic acid
    • 1880659-24-4
    • EN300-1449276
    • 5-Chloro-2-[(prop-2-yn-1-yloxy)amino]benzoicacid
    • Benzoic acid, 5-chloro-2-[(2-propyn-1-yloxy)amino]-
    • 5-chloro-2-(prop-2-yn-1-yloxy)aminobenzoic acid
    • Inchi: 1S/C10H8ClNO3/c1-2-5-15-12-9-4-3-7(11)6-8(9)10(13)14/h1,3-4,6,12H,5H2,(H,13,14)
    • InChI Key: VJZVCFPBIUNMEN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(=O)O)C=1)NOCC#C

Computed Properties

  • Exact Mass: 225.0192708g/mol
  • Monoisotopic Mass: 225.0192708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.441±0.06 g/cm3(Predicted)
  • Boiling Point: 335.6±52.0 °C(Predicted)
  • pka: 3.15±0.36(Predicted)

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